Cas no 150-38-9 (Ethylenediaminetetraacetic acid trisodium salt)

• Product Name: Ethylenediaminetetraacetic acid trisodium salt
• CAS No: 150-38-9
• MF: C₁₀H₁₃N₂Na₃O₈
• MW: 358.18813586235
• CID: 190365
• PubChem ID: 9008
• Update Time: 2025-06-15

Ethylenediaminetetraacetic acid trisodium salt Chemical and Physical Properties

Names and Identifiers

• (ETHYLENEDINITRILO)TETRAACETICCID TRISODIUM SALT
• EDTA, 0.5 M, pH 8.0
• Ethylenediaminetetraacetic acid (trisodium salt)
• ETHYLENEDIAMINETETRAACETIC ACID TRISODIUM SALT
• Ethylenediaminetetraacetic acid trisodium salt solution
• edetate tetrasodium
• EDTA 3NA
• EDTA disodium salt
• EDTA tetrasodium salt
• EDTA TRISODIUM
• EDTA trisodium salt
• EDTA.Na3
• tetrasodium edetate
• tetrasodium ethylenediaminetetraacetate
• Trisodium ethylenediaminetetraacetate dihydrate
• trisodiumedta
• 3NA(EDTA?3NA)
• (ethylenedinitrilo)tetra-acetic aci trisodium salt
• edetate trisodium
• edta trisodium salt (trihydrate)
• ethylenediamineacetic acid trisodium salt
• Trisodium hydrogen ethylenediaminetetraacetate
• Trisodium versenate
• Versene 9
• Zonon T
• Edetate
• trilonao
• Limclair
• nci-c03974
• sequestrenena3
• EDTA，3Na
• versene9
• NSC-756746
• Versene-9
• EDTA trisodium salt hydrate
• Sequestrene Na3
• ethylenediaminetetraacetic acid trisodium
• Glycine, N,N'-1,2-ethanediylbis(N-carboxymethyl-, trisodium salt
• Trisodium hydrogen (ethylenedinitrilo)tetraacetate
• Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-, trisodium salt
• Glycine, N,N'1,2ethanediylbis(N(carboxymethyl), sodium salt (1:3)
• Glycine, N,N'1,2ethanediylbis(N(carboxymethyl), trisodium salt
• F85209
• UNII-420IP921MB
• CHEMBL2028177
• Perma kleer 50, trisodium salt
• Sequestrene trisodium
• EDTA, trisodium salt trihydrate
• N,N'-1,2-ethanediylbis[N-(carboxymethyl)glycine] trisodium salt
• Glycine, N,N'1,2ethanediylbis(Ncarboxymethyl, trisodium salt
• Trisodium EDTA
• trisodium salt of ethylenediaminetetraacetic acid
• Trisodium hydrogen(ethylenedinitrilo)tetraacetate
• E0430
• Nevanaid-B powder
• Hampene Na3T
• TRISODIUM EDETATE [MART.]
• CCRIS 294
• EDETATE TRISODIUM [VANDF]
• 420IP921MB
• EDTA trisodium salt;Trisodium EDTA
• D03947
• (Ethylenedinitrilo)tetraacetic acid trisodium salt hydrate
• NSC 756746
• DTXSID7020556
• Trilon AO
• trisodium 2,2'-((2-((carboxylatomethyl)(carboxymethyl)amino)ethyl)imino)diacetate
• (Ethylenedinitrilo)tetraacetic acid trisodium salt
• Edetate trisodium (USAN)
• Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-, trisodium salt, hydrate
• Acetic acid, (ethylenedinitrilo)tetra-, trisodium salt
• J-001040
• T2599
• tri-sodium edetate
• Ethylenediaminetetraacetic acid, trisodium salt
• N,N'-1,2-Ethanediylbis(N-(carboxymethyl)glycine), trisodium salt
• ETHYLENEDIAMINE TETRAACETIC ACID, TRISODIUM SALT
• TRISODIUM ETDA
• KITELOCK COMPONENT EDETATE TRISODIUM
• CCG-268131
• 150-38-9
• Trisodium ethylenediaminetetraacetate
• AKOS015902870
• Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-, sodium salt (1:3)
• Trinatrium ethylendiamintetraacetat
• Trisodium edetate
• EDTA pound not3Na
• Q27132403
• AKOS030526100
• N,N'1,2Ethanediylbis(N(carboxymethyl)glycine), trisodium salt
• hamp-ene na3 t
• DB-043053
• DTXCID30556
• Acetic acid, (ethylenedinitrilo)tetra, trisodium salt
• Ethylenediaminetetra-acetic acid tri-sodium salt
• Trisodium ethylenediamine tetraacetate
• Trisodium hydrogen ethylene diaminetetraacetate
• Ethylenediaminetetraacetic acid, trisodium salt, trihydrate
• EDTA TRISODIUM SALT [MI]
• TRISODIUM EDTA [INCI]
• EINECS 205-758-8
• TRISODIUM EDETATE (MART.)
• CHEBI:63125
• TRISODIUM EDETATE [WHO-DD]
• trisodium 2,2'-({2-[(carboxylatomethyl)(carboxymethyl)amino]ethyl}imino)diacetate
• Sequestrene trisodium salt
• Trinatrium ethylendiamintetraacetat [Czech]
• sodium 2,2'-(2-((carboxylatomethyl)(carboxymethyl)amino)ethylazanediyl)diacetate
• NevanaidB powder
• Edetate Trisodium [USAN]
• AI3-18050
• Ethylenediaminetetraacetic acid trisodium salt

• MDL： MFCD00149675
• Inchi： 1S/C10H16N2O8.3Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;/q;3*+1/p-3
• InChI Key： QZKRHPLGUJDVAR-UHFFFAOYSA-K
• SMILES： [Na+].[Na+].[Na+].OC(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

• Exact Mass: 394.05800
• Monoisotopic Mass: 358.03649822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 351
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 164

Experimental Properties

• Color/Form: crystallization
• Melting Point: >300 ºC
• Solubility: H2O: clear, colorless to light yellow
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, copper, aluminium.
• PSA: 182.63000
• LogP: -6.20390
• Solubility: Soluble in water.
• Merck: 13,3545

Ethylenediaminetetraacetic acid trisodium salt Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25-S22
• RTECS：AH5250000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Ethylenediaminetetraacetic acid trisodium salt

Comprehensive Guide to Ethylenediaminetetraacetic Acid Trisodium Salt (CAS No. 150-38-9): Properties, Applications, and Innovations

Ethylenediaminetetraacetic acid trisodium salt (CAS No. 150-38-9), commonly abbreviated as EDTA trisodium salt, is a versatile chelating agent widely utilized in industrial, pharmaceutical, and environmental sectors. This compound, derived from ethylenediaminetetraacetic acid, is renowned for its ability to bind metal ions, making it indispensable in processes requiring metal sequestration or stabilization. With the growing demand for sustainable and efficient chemical solutions, EDTA trisodium salt has garnered significant attention in research and commercial applications.

The molecular structure of EDTA trisodium salt features four carboxylate groups and two amine groups, enabling it to form stable complexes with divalent and trivalent metal ions such as calcium, magnesium, and iron. This property is critical in applications like water treatment, where it prevents scale formation by sequestering hardness-causing ions. Recent studies highlight its role in reducing heavy metal contamination in wastewater, aligning with global efforts to address environmental pollution—a topic frequently searched in AI-driven environmental solutions and green chemistry forums.

In the pharmaceutical industry, EDTA trisodium salt serves as an excipient in formulations to enhance stability and bioavailability. Its metal-chelating ability prevents oxidative degradation of active ingredients, a concern often raised in drug preservation and pharmaceutical stability queries. Additionally, its use in cosmetic formulations as a preservative booster has surged, coinciding with consumer interest in clean-label beauty products and longer shelf-life cosmetics.

Industrial applications of EDTA trisodium salt extend to food processing, where it acts as a sequestrant to maintain color and texture in canned goods and beverages. Searches for food-grade chelators and natural preservatives often lead to discussions about its safety and regulatory status, particularly in organic food trends. Innovations in biodegradable alternatives to traditional chelators have also put EDTA trisodium salt under scrutiny, prompting research into eco-friendly derivatives.

From a technical perspective, the solubility and pH stability of EDTA trisodium salt (CAS No. 150-38-9) make it preferable over other EDTA salts in neutral to alkaline conditions. This characteristic is frequently explored in laboratory protocols and analytical chemistry workflows, especially in complexometric titrations and buffer preparations. Its role in DNA extraction kits and PCR reagents further underscores its importance in molecular biology, a field with rising search volumes due to advancements in genetic engineering and diagnostic technologies.

Ongoing research explores hybrid systems combining EDTA trisodium salt with nanomaterials for targeted metal recovery or drug delivery. Such interdisciplinary approaches resonate with searches for smart materials and nanotechnology in chelation therapy. As regulatory frameworks evolve, the compound’s biodegradability and toxicity profile remain hot topics in life cycle assessment (LCA) studies, reflecting broader societal shifts toward sustainable chemical practices.

In summary, Ethylenediaminetetraacetic acid trisodium salt (CAS No. 150-38-9) exemplifies the intersection of chemistry and sustainability. Its multifunctionality addresses pressing challenges in environmental remediation, healthcare, and industrial processes, making it a staple in both academic and commercial settings. As innovation continues, its applications will likely expand, further solidifying its relevance in science and technology.